Cas no 6965-76-0 (3-Isopropoxy-3-phenylpropyl Chloride)

3-Isopropoxy-3-phenylpropyl Chloride structure
6965-76-0 structure
Product Name:3-Isopropoxy-3-phenylpropyl Chloride
CAS No:6965-76-0
MF:C12H17ClO
MW:212.715782880783
CID:525758
PubChem ID:97972
Update Time:2025-04-19

3-Isopropoxy-3-phenylpropyl Chloride Chemical and Physical Properties

Names and Identifiers

    • Benzene,[3-chloro-1-(1-methylethoxy)propyl]-
    • (3-chloro-1-propan-2-yloxypropyl)benzene
    • [3-chloro-1-(1-methylethoxy)propyl]benzene
    • Einecs 230-171-9
    • AKOS024332280
    • NSC 63372
    • starbld0012646
    • (3-chloro-1-isopropoxypropyl)benzene
    • NS00043737
    • DTXSID101264537
    • (3-Chloro-1-(1-methylethoxy)propyl)benzene
    • SCHEMBL6297391
    • NSC63372
    • 6965-76-0
    • 3-Isopropoxy-3-Phenylpropyl Chloride
    • NSC-63372
    • 3-Isopropoxy-3-phenylpropyl Chloride
    • Inchi: 1S/C12H17ClO/c1-10(2)14-12(8-9-13)11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3
    • InChI Key: TZGSPUYRMKYMEN-UHFFFAOYSA-N
    • SMILES: ClCCC(C1C=CC=CC=1)OC(C)C

Computed Properties

  • Exact Mass: 212.09691
  • Monoisotopic Mass: 212.0967929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 3.78160

3-Isopropoxy-3-phenylpropyl Chloride Pricemore >>

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